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Compound of Interest |

2,4-Dichloro-7-
Compound Name:

methoxyquinazoline
CAS No.: 62484-31-5
Cat. No.: B1321834

Get Quote

2,4-Dichloro-7-methoxyquinazoline is a heterocyclic compound featuring a quinazoline core,
a privileged structure in medicinal chemistry known for its presence in a wide array of
biologically active molecules.[1][2] As a dichlorinated intermediate, it serves as a versatile
building block for the synthesis of novel drug candidates, allowing for differential substitution at
the 2- and 4-positions. The success of any synthetic campaign or biological screening effort
hinges on a fundamental physicochemical property: solubility. Understanding and quantifying
the solubility of this compound in various organic solvents is paramount for researchers and
drug development professionals to ensure efficient reaction kinetics, facilitate purification,
enable accurate characterization, and prepare appropriate formulations for screening assays.

This guide provides a comprehensive framework for understanding, predicting, and
experimentally determining the solubility of 2,4-Dichloro-7-methoxyquinazoline. In the
absence of extensive published quantitative data for this specific molecule, this document
emphasizes the underlying principles of its structural chemistry and provides a robust, field-
proven protocol for researchers to generate reliable solubility data in their own laboratories.
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Molecular Structure Analysis and Solubility
Prediction

The principle of "like dissolves like" is the cornerstone of solubility prediction.[3] A molecule's
solubility is governed by its polarity, ability to form hydrogen bonds, and molecular size. An
analysis of the structure of 2,4-Dichloro-7-methoxyquinazoline (CoHesCl2N20) provides critical
insights into its expected behavior.[4]

» Quinazoline Core: The fused aromatic benzene and pyrimidine ring system is largely non-
polar and capable of engaging in Tt-1t stacking interactions. The two nitrogen atoms within
the pyrimidine ring act as hydrogen bond acceptors, capable of interacting with protic
solvents.[5]

» Dichloro Substituents: The two chlorine atoms are strongly electron-withdrawing, creating
significant dipole moments within the molecule. This increases the overall polarity compared
to the unsubstituted quinazoline core.

e Methoxy Group: The -OCHs group is moderately polar and the oxygen atom can act as a
hydrogen bond acceptor.[6]

Predicted Lipophilicity: The predicted XlogP value for 2,4-dichloro-7-methoxyquinazoline is
3.4, indicating a significant degree of lipophilicity (preference for non-polar, lipid-like
environments).[1] This suggests that its agueous solubility will be very low, making organic
solvents the primary medium for its application.

Based on this structural analysis, we can predict its general solubility profile across different
classes of organic solvents.

Logical Framework for Solubility Prediction

The following diagram illustrates the relationship between the molecular features of 2,4-
Dichloro-7-methoxyquinazoline and its predicted solubility in various solvent classes.
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Molecular Features
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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